4-Bromo-1-Ethyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride

• IUPAC Name: 4-bromo-2-ethyl-5-methylpyrazole-3-carbonyl chloride
• InChI: InChI=1S/C7H8BrClN2O/c1-3-11-6(7(9)12)5(8)4(2)10-11/h3H2,1-2H3
• InChI Key: PRIQRBJWODQUPD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)Br)C(=O)Cl
• Molecular Formula: C7H8BrClN2O
• DSSTOX Substance ID: DTXSID10384060
• Molecular Weight: 251.51 g/mol
• CAS RN: 175277-00-6

Description

4-Bromo-1-Ethyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride (4-BEMPC) is an organic compound that has been used in a variety of scientific research applications. It is a brominated derivative of pyrazole, a five-membered heterocyclic compound that is known for its reactivity and stability. 4-BEMPC is a versatile reagent that has been used for a variety of reactions, including nucleophilic substitution, esterification, and condensation reactions. It can also be used as a catalyst in organic synthesis. In

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Pyrazoles have a wide range of applications in medicinal chemistry and drug discovery. They are used as scaffolds in the synthesis of bioactive chemicals. Pyrazoles have diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents.

Agrochemistry

In the field of agrochemistry, pyrazoles are used due to their bioactive properties.

Coordination Chemistry

Pyrazoles are used in coordination chemistry, where they can act as ligands to form complexes with metals.

Organometallic Chemistry

In organometallic chemistry, pyrazoles are used to form organometallic compounds.

Synthesis of Bioactive Chemicals

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals. They are used in various reactions in different media.

Inhibitor of Liver Alcohol Dehydrogenase

4-substituted pyrazoles, which include “4-Bromo-1-Ethyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride”, have been shown to act as inhibitors of liver alcohol dehydrogenase.

Synthesis of 1,4’-Bipyrazoles

This compound can be used as a starting material in the synthesis of 1,4’-bipyrazoles.

Preparation of Solid Hexacoordinate Complexes

4-Bromopyrazole, a related compound, may be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride.

Synthesis of Heterocycles

Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field.

Inhibitors of Biological Activities

This compound is shown to be one of the 4-substituted pyrazoles, being able to act as an inhibitor of various biological activities.

Preparation of Pyrazolo[1,5-a]pyrimidines

3(5)-Aminopyrazoles, which include “4-Bromo-1-Ethyl-3-Methyl-1H-Pyrazole-5-Carbonyl Chloride”, are largely explored as precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo[1,5-a]pyrimidines.